Cas no 615-67-8 (Chlorohydroquinone)

• Product Name: Chlorohydroquinone
• CAS No: 615-67-8
• MF: C₆H₅ClO₂
• MW: 144.55570101738
• MDL: MFCD00002341
• CID: 38946
• PubChem ID: 301
• Update Time: 2025-04-18

Chlorohydroquinone Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzene-1,4-diol
• 1,4-Benzenediol,2-chloro-
• 1,4-Dihydroxy-2-chlorobenzene
• 2,5-dihydroxychlorobenzene
• 2-chloro-1,4-hydroxyquinone
• 2-chloro-4-benzenediol
• 4-Benzenediol,2-chloro-1
• chloro-hydroquinon
• Hydroquinone, chloro-
• hydroquinone,2-chloro-
• Monochlorohydroquinone
• CHLOROHYDROCHINON
• CHLOROHYDROQUINONE
• CHLOROQUINOL
• 2-CHLORO-1,4-DIHYDROXYBENZENE
• 2-CHLORO-1,4-BENZENEDIOL
• 2,5-DIHYDROXY-1-CHLOROBENZENE
• 1-CHLORO-2,5-DIHYDROXYBENZENE
• CHLOROHYDROQUINONE PESTANAL, 250 MG
• 2-Chlorohydroquinine
• chlorhydrochinon
• 2-CHLORO-1,4-HYDROQUINONE
• 2-Chlorohydroquinone
• SY048187
• F0001-1626
• AC-15617
• AI3-08933
• MFCD00002341
• NSC5934
• 615-67-8
• AS-13068
• Chlorohydroquinone (Technical Grade, ~90%)
• CHLORO-P-HYDROQUINONE
• AKOS003632350
• W-105128
• HSDB 2766
• Chlorohydroquinone (Technical Grade, ~90per cent)
• DTXSID4060656
• NSC 5934
• Q27103255
• NSC-5934
• 4-hydroxy-3-chlorophenol
• bmse000358
• 2-CHLORO-1,4-HYDROXYQUINONE [HSDB]
• CHEBI:27675
• EINECS 210-442-8
• 1,4-Benzenediol, 2-chloro-
• BRN 0636835
• NSC427
• SCHEMBL48338
• NSC 427
• UNII-93SNN9E337
• NSC-427
• NS00034728
• FT-0659203
• 93SNN9E337
• Chlorohydroquinone, technical grade, 85%
• C06601
• EN300-133981
• O10754
• InChI=1/C6H5ClO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9
• WLN: L6V DVJ XG
• c0544
• 1,4-Dihydroxyl-2-chlorobenzene
• CS-0071622
• A833309
• 4-06-00-05767 (Beilstein Handbook Reference)
• 2Chloro1,4dihydroxybenzene
• 1,4Benzenediol, 2chloro
• 2Chloro1,4hydroxyquinone
• 2Chloro1,4benzenediol
• Hydroquinone, chloro
• 1,4Dihydroxy2chlorobenzene
• DTXCID9043065
• DB-020933
• 2Chlorohydroquinone
• 2,5Dihydroxychlorobenzene
• 210-442-8
• Chlorohydroquinone

• MDL： MFCD00002341
• Inchi： 1S/C6H5ClO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H
• InChI Key： AJPXTSMULZANCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 143.99800
• Monoisotopic Mass: 143.997807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2558 (rough estimate)
• Melting Point: 98.0 to 106.0 deg-C
• Boiling Point: 263°C(lit.)
• Flash Point: 263°C
• Refractive Index: 1.4620 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 40.46000
• LogP: 1.75120
• Solubility: Not available

Chlorohydroquinone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S36/37-S37/39-S26
• RTECS：MX4800000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons